molecular formula C18H17BrN2O B8365127 3-(3-Bromo-2-methyl-phenyl)-7-dimethylamino-1H-quinolin-4-one

3-(3-Bromo-2-methyl-phenyl)-7-dimethylamino-1H-quinolin-4-one

Cat. No.: B8365127
M. Wt: 357.2 g/mol
InChI Key: HRHMDRXGAPBQOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Bromo-2-methyl-phenyl)-7-dimethylamino-1H-quinolin-4-one is a useful research compound. Its molecular formula is C18H17BrN2O and its molecular weight is 357.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H17BrN2O

Molecular Weight

357.2 g/mol

IUPAC Name

3-(3-bromo-2-methylphenyl)-7-(dimethylamino)-1H-quinolin-4-one

InChI

InChI=1S/C18H17BrN2O/c1-11-13(5-4-6-16(11)19)15-10-20-17-9-12(21(2)3)7-8-14(17)18(15)22/h4-10H,1-3H3,(H,20,22)

InChI Key

HRHMDRXGAPBQOI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1Br)C2=CNC3=C(C2=O)C=CC(=C3)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2-(3-Bromo-2-methyl-phenyl)-3-(3-dimethylamino-phenylamino)-acrylic acid ethyl ester (100 mg, 0.248 mmol) was added 4 g polyphosphoric acid. This stirred at 140° C. for 10 minutes. 50 ml water was added and the mixture was stirred. The resulting precipitate was filtered and washed with water. The filtrate was extracted with 10% methanol/dichloromethane solution. The organic layer was dried over anhydrous magnesium sulfate and concentrated in vacuo. The resulting residue was combined with the precipitate and purified by flash chromatography (gradient elution 2 to 5% methanol/dichloromethane) to yield 3-(3-Bromo-2-methyl-phenyl)-7-dimethylamino-1H-quinolin-4-one (22 mg, 0.062 mmol). MS (ESI) 357.0 (M+H)+.
Name
2-(3-Bromo-2-methyl-phenyl)-3-(3-dimethylamino-phenylamino)-acrylic acid ethyl ester
Quantity
100 mg
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
4 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step Two

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